Cas no 1805131-49-0 (2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride
• CAS No: 1805131-49-0
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4962346
• Update Time: 2025-06-08

2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride

• Inchi： 1S/C9H5ClF6O/c10-3-4-1-5(8(11,12)13)2-6(17)7(4)9(14,15)16/h1-2,17H,3H2
• InChI Key： PMFKMCSEULEWOS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C=C(C=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride

Introduction to 2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride (CAS No. 1805131-49-0)

2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride, identified by the CAS number 1805131-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic alcohols substituted with trifluoromethyl groups, which are well-known for their enhanced metabolic stability and bioavailability. The presence of both hydroxyl and chloro functional groups on the benzene ring provides a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of various bioactive molecules.

The trifluoromethyl group, a key structural feature of this compound, is widely recognized for its ability to improve the pharmacokinetic properties of drug candidates. Specifically, the electron-withdrawing nature of the trifluoromethyl group can increase the lipophilicity and metabolic resistance of molecules, thereby extending their half-life in vivo. This property has been extensively exploited in the development of modern pharmaceuticals, particularly in antiviral, anticancer, and anti-inflammatory agents. The 2,5-Bis(trifluoromethyl) substitution pattern further enhances these effects by creating a more rigid and stable molecular framework.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The 3-hydroxybenzyl chloride moiety in this compound serves as a crucial pharmacophore that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This functionality has been particularly useful in designing small-molecule inhibitors targeting enzymes such as kinases and proteases. The combination of these structural elements makes 2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride a promising candidate for further exploration in drug discovery.

One of the most compelling applications of this compound is in the development of fluorescent probes for biochemical assays. The electron-deficient nature of the trifluoromethyl groups can enhance the fluorescence properties of conjugated systems, making it an ideal candidate for use in high-throughput screening (HTS) platforms. Recent studies have demonstrated its utility in detecting reactive oxygen species (ROS) and other biomarkers relevant to oxidative stress. The hydroxyl group also allows for further derivatization, enabling the creation of probes with tunable spectral properties.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in synthesizing antimicrobial agents. The presence of both hydroxyl and chloro groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, derivatives of this compound have been investigated for their activity against Gram-negative bacteria, which pose a significant challenge due to their robust outer membranes. The trifluoromethyl group's ability to disrupt bacterial cell wall synthesis has made it a particularly attractive feature in this context.

Another area where this compound has found utility is in the synthesis of polymer additives that enhance material stability. The aromatic ring system combined with electron-withdrawing substituents can improve thermal stability and resistance to degradation under harsh conditions. This has been particularly relevant in developing advanced materials for electronics and coatings industries. The 3-hydroxybenzyl chloride group can also participate in polymerization reactions, leading to novel copolymers with enhanced mechanical properties.

From a synthetic chemistry perspective, 2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride serves as an excellent building block for constructing more complex molecules. Its reactivity allows for diverse transformations, including nucleophilic substitution reactions at both the hydroxyl and chloro positions. This flexibility has been leveraged in designing multi-step synthetic routes to complex natural products and drug candidates. Recent advances in catalytic methods have further streamlined its use in these processes, reducing reaction times and improving yields.

The environmental impact of using such compounds is also an important consideration. While the trifluoromethyl group enhances biological activity, it also raises questions about persistence and biodegradability. However, ongoing research into green chemistry principles suggests that careful selection of reaction conditions can minimize environmental footprints. For instance, solvent-free reactions or use of biodegradable solvents can reduce waste generation without compromising product quality.

In conclusion,2,5-Bis(trifluoromethyl)-3-hydroxybenzyl chloride (CAS No. 1805131-49-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and biochemical research. Its unique structural features make it an invaluable tool for developing novel therapeutics and advanced materials. As research continues to uncover new applications for this compound,its significance is expected to grow further, driving innovation across multiple scientific disciplines.